[(1E)-5-cyclohexyl-2-methyl-4-oxocyclohexa-2,5-dien-1-ylidene]amino benzenesulfonate

• Molecular Formula: C19H21NO4S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: [(Z)-(5-cyclohexyl-2-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] benzenesulfonate
• InChI: InChI=1S/C19H21NO4S/c1-14-12-19(21)17(15-8-4-2-5-9-15)13-18(14)20-24-25(22,23)16-10-6-3-7-11-16/h3,6-7,10-13,15H,2,4-5,8-9H2,1H3/b20-18-
• InChI Key: RSMZOLWJZGIWOV-ZZEZOPTASA-N
• Isomeric SMILES: CC\1=CC(=O)C(=C/C1=N/OS(=O)(=O)C2=CC=CC=C2)C3CCCCC3
• SMILES: CC1=CC(=O)C(=CC1=NOS(=O)(=O)C2=CC=CC=C2)C3CCCCC3
• Synonyms: (E)-4-Methyl-5-(((phenylsulfonyl)oxy)imino)-[1,1/'-bi(cyclohexane)]-3,6-dien-2-one

Description

ML233 is a non-peptide apelin receptor agonist with the chemical name (E)-4-Methyl-5-(((phenylsulfonyl)oxy)imino)-[1,1’-bi(cyclohexane)]-3,6-dien-2-one . It exhibits high selectivity for the apelin receptor over the angiotensin 1 receptor . This compound has been studied for its potential therapeutic applications, particularly in the cardiovascular system .

Scientific Research Applications

ML233 has several scientific research applications:

Chemistry: Used as a tool compound to study the apelin receptor and its signaling pathways.

Biology: Investigated for its role in modulating biological processes through the apelin receptor.

Medicine: Explored for potential therapeutic applications in cardiovascular diseases, as it can modulate blood pressure and heart function.

Industry: Potential applications in the development of new drugs targeting the apelin receptor.

Preparation Methods

The synthesis of ML233 involves several steps, starting with the preparation of the core structure followed by functional group modifications. The synthetic route typically includes:

Formation of the core structure: This involves cyclization reactions to form the bi(cyclohexane) core.

Functional group modifications: Introduction of the methyl, phenylsulfonyl, and oxime groups through various organic reactions such as alkylation, sulfonylation, and oximation.

Industrial production methods for ML233 are not extensively documented, but they would likely involve optimization of the laboratory-scale synthesis for larger-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

ML233 undergoes several types of chemical reactions:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can modify the oxime group to form amines.

Substitution: The phenylsulfonyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Mechanism of Action

ML233 exerts its effects by binding to the apelin receptor, a G protein-coupled receptor. This binding activates intracellular signaling pathways, including the phosphorylation of Akt, a potent anti-apoptotic protein . The activation of these pathways leads to various physiological effects, such as modulation of cardiovascular functions and protection against neuronal cell death .

Comparison with Similar Compounds

ML233 is unique due to its high selectivity for the apelin receptor over the angiotensin 1 receptor . Similar compounds include:

Apelin-13: A peptide agonist of the apelin receptor.

Elabela: Another peptide ligand for the apelin receptor.

ML221: A non-peptide apelin receptor agonist with different selectivity and potency profiles.

ML233 stands out due to its non-peptide nature and high selectivity, making it a valuable tool for studying the apelin receptor and its associated pathways .